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Compound of Interest

Compound Name: Triethanolamine acetate

Cat. No.: B077646 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the fundamental characteristics of

triethanolamine acetate solutions, a versatile quaternary ammonium salt. Formed from the

reaction of triethanolamine and acetic acid, this compound serves multiple functions, notably as

a buffering agent and a non-ionic surfactant, making it a valuable component in chemical

research and pharmaceutical formulations.[1]

Chemical Identity and Synthesis
Triethanolamine acetate is primarily synthesized through a direct acid-base neutralization

reaction. In this process, the weak base, triethanolamine (TEA), reacts with the weak acid,

acetic acid, to form the salt, triethanolammonium acetate.[1] The mechanism involves the

transfer of a proton (H⁺) from the carboxylic acid group of acetic acid to the lone pair of

electrons on the nitrogen atom of triethanolamine.[1]

The reaction is typically performed under mild conditions, often at room temperature, by mixing

the reactants in stoichiometric ratios to ensure complete neutralization.[1] While this

neutralization is the primary reaction, side reactions like esterification can occur, leading to the

formation of mono-, di-, and tri-esters of triethanolamine as impurities.[1] A more direct route to

the ester involves reacting triethanolamine with acetic acid or acetic anhydride at elevated

temperatures (100°C-140°C) in the presence of a catalyst and a dehydrating agent.[2]
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CAS Number: 14806-72-5[1][3]

Molecular Formula: C₈H₁₉NO₅[1][3]

IUPAC Name: tris(2-hydroxyethyl)azanium;acetate[1] or 2-[bis(2-

hydroxyethyl)amino]ethanol;acetic acid[3]

Synonyms: Triethanolammonium acetate, Tris(2-hydroxyethyl)ammonium acetate, Acetic

acid, triethanolamine salt[3]

Physicochemical Properties
The macroscopic properties of triethanolamine acetate solutions are crucial for their

application and are dependent on the concentration of the components.[1] Strong

intermolecular hydrogen bonding can cause properties like density and viscosity to peak at

intermediate concentrations.[1]

Table 1: Summary of Physicochemical Data
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Property Value Source

Molecular Weight 209.24 g/mol [1][3]

Physical Description Liquid [1][3]

pH (of an acetate urea-

triethanolamine solution)
6.9 [1][4]

pH (of a triethanolamine

acetate ester mixture)
6.0 - 7.0 [2]

Density (of an acetate urea-

triethanolamine solution)
0.7850 g/cm³ [1][4]

Viscosity (of an acetate urea-

triethanolamine solution)
3.8 mm²/s [1][4]

Refractive Index (n) (of an

acetate urea-triethanolamine

solution)

1.3840 [4]

Solubility

Can be mixed with water in

any proportion.[2] Highly

soluble in polar solvents like

ethanol, acetone, and glycerin.

[5]

[2][5]

Core Functionalities and Applications
Triethanolamine acetate's unique structure, combining a tertiary amine and three hydroxyl

groups from its parent molecule, imparts dual functionality that is highly valuable in various

applications.

Buffering Agent: The protonated tertiary amine group and the acetate conjugate base form

an effective buffer system, particularly useful for maintaining pH in the physiological range.[1]

Surfactant and Emulsifier: The molecule's hydrophilic ionized groups and hydrophobic

hydrocarbon portions allow it to act as a non-ionic surfactant.[1] This property is leveraged to
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solubilize oils, lipids, and other ingredients not fully soluble in water, and to neutralize fatty

acids in cosmetic and pharmaceutical formulations.[1][6]

pH Regulator: In skincare and pharmaceutical products, it is widely used to adjust and

stabilize the pH of acidic compounds, bringing them to levels safe for topical application.[7]

Enhanced Drug Delivery: Mixed systems containing triethanolamine have been

demonstrated to improve the skin penetration of acidic drugs, acting as a solubilizer and

excipient in topical formulations.[7]

Other Industrial Uses: It also finds application as a cement grinding aid, where it improves

the specific surface area and strength of cement.[2][6] In chemistry, it is used as an ionic

liquid in palladium-catalyzed reactions and as a complexing agent.[1][6]
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Synthesis Reaction

Triethanolamine
N(CH₂CH₂OH)₃

Triethanolammonium Acetate
[HN(CH₂CH₂OH)₃]⁺[CH₃COO]⁻+ Acetic Acid

(Neutralization)

Acetic Acid
CH₃COOH

Synthesis and Characterization Workflow

Start

Synthesis:
Mix TEA + Acetic Acid

Characterization

Purity Check (HPLC) Structure Confirmation (FTIR) Thermal Stability (TGA/DSC) Physicochemical Tests
(pH, Density, Viscosity)

End Product
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Dual Functionality Relationship

Triethanolamine Acetate

Protonated Amine (N⁺-H) Acetate Anion (COO⁻)

Hydrophilic & Hydrophobic Parts

Buffering Agent
(pH Stabilization)

Acid-Base Pair

Surfactant
(Emulsification)

Amphiphilic Nature

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b077646#basic-characteristics-of-triethanolamine-
acetate-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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